Cas no 1824635-10-0 (5-Bromo-3-nitro-2-(pyrrolidin-3-yl)pyridine)

• Product Name: 5-Bromo-3-nitro-2-(pyrrolidin-3-yl)pyridine
• CAS No: 1824635-10-0
• MF: C₉H₁₀BrN₃O₂
• MW: 272.09860086441
• CID: 6317558
• PubChem ID: 53405376
• Update Time: 2025-08-05

5-Bromo-3-nitro-2-(pyrrolidin-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 1020253-22-8
• 1824635-10-0
• CS-0271921
• VQB25322
• EN300-1895222
• AKOS015834444
• SB55141
• Pyridine, 5-bromo-3-nitro-2-(1-pyrrolidinyl)-
• 5-Bromo-3-nitro-2-(pyrrolidin-3-yl)pyridine
• DTXSID60695597
• 5-bromo-3-nitro-2-pyrrolidin-3-ylpyridine

• MDL： MFCD22123606
• Inchi： 1S/C9H10BrN3O2/c10-7-3-8(13(14)15)9(12-5-7)6-1-2-11-4-6/h3,5-6,11H,1-2,4H2
• InChI Key： YXSSIQVKYYTXGR-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)[N+](=O)[O-])C1CNCC1

Computed Properties

• Exact Mass: 270.99564g/mol
• Monoisotopic Mass: 270.99564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 70.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 5-Bromo-3-nitro-2-(pyrrolidin-3-yl)pyridine

Comprehensive Overview of 5-Bromo-3-nitro-2-(pyrrolidin-3-yl)pyridine (CAS No. 1824635-10-0)

5-Bromo-3-nitro-2-(pyrrolidin-3-yl)pyridine (CAS No. 1824635-10-0) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the pyridine family, which is widely recognized for its versatility in drug discovery and material science. The presence of bromo and nitro substituents, along with the pyrrolidin-3-yl moiety, makes it a valuable intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential applications in kinase inhibitors and other therapeutic agents.

In recent years, the demand for pyridine derivatives has surged, driven by their role in developing novel pharmaceuticals. The compound 5-Bromo-3-nitro-2-(pyrrolidin-3-yl)pyridine is often explored in the context of structure-activity relationship (SAR) studies, as its functional groups allow for precise modifications to enhance biological activity. Its CAS number 1824635-10-0 is frequently searched in scientific databases, reflecting its relevance in cutting-edge research. Additionally, the compound's stability and reactivity make it a candidate for high-throughput screening (HTS) in drug discovery pipelines.

The synthesis of 5-Bromo-3-nitro-2-(pyrrolidin-3-yl)pyridine involves multi-step organic reactions, often starting from commercially available pyridine precursors. Chemists employ techniques such as cross-coupling reactions and nitration to introduce the desired substituents. The bromo group, in particular, serves as a handle for further functionalization via palladium-catalyzed reactions, which are pivotal in modern medicinal chemistry. This adaptability aligns with the growing trend of fragment-based drug design (FBDD), where small molecules like this are used to build larger, more potent compounds.

Beyond pharmaceuticals, 5-Bromo-3-nitro-2-(pyrrolidin-3-yl)pyridine has potential applications in agrochemicals and material science. Its nitro group can participate in redox reactions, making it useful in developing electronic materials or catalysts. The compound's pyrrolidine ring also contributes to its conformational flexibility, a trait highly valued in designing ligands for metal-organic frameworks (MOFs). These diverse applications underscore its importance in both academic and industrial settings.

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